Cas no 847665-57-0 (4-Oxazolecarboxamide, N-(4-cyclohexylbutyl)-2-((1R,2S,3R,4S)-3-((2-(3-(ethylamino)-3-oxopropyl)-5-fluorophenyl)methyl)-7-oxabicyclo(2.2.1)hept-2-yl)-)

• Product name: 4-Oxazolecarboxamide, N-(4-cyclohexylbutyl)-2-((1R,2S,3R,4S)-3-((2-(3-(ethylamino)-3-oxopropyl)-5-fluorophenyl)methyl)-7-oxabicyclo(2.2.1)hept-2-yl)-
• CAS No: 847665-57-0
• MF: C₃₂H₄₄FN₃O₄
• MW: 553.707872390747
• CID: 2851771

4-Oxazolecarboxamide, N-(4-cyclohexylbutyl)-2-((1R,2S,3R,4S)-3-((2-(3-(ethylamino)-3-oxopropyl)-5-fluorophenyl)methyl)-7-oxabicyclo(2.2.1)hept-2-yl)- Chemical and Physical Properties

Names and Identifiers

• GBR3Z00HUV
• AGN 204396
• 4-Oxazolecarboxamide, N-(4-cyclohexylbutyl)-2-((1R,2S,3R,4S)-3-((2-(3-(ethylamino)-3-oxopropyl)-5-fluorophenyl)methyl)-7-oxabicyclo(2.2.1)hept-2-yl)-
• Q27279018

• Inchi： 1S/C32H44FN3O4/c1-2-34-29(37)16-12-22-11-13-24(33)18-23(22)19-25-27-14-15-28(40-27)30(25)32-36-26(20-39-32)31(38)35-17-7-6-10-21-8-4-3-5-9-21/h11,13,18,20-21,25,27-28,30H,2-10,12,14-17,19H2,1H3,(H,34,37)(H,35,38)/t25-,27-,28+,30-/m0/s1
• InChI Key： SMRVPYBARLEVOK-HRLCWXNKSA-N
• SMILES： FC1C=CC(CCC(NCC)=O)=C(C=1)C[C@@H]1[C@H](C2=NC(C(NCCCCC3CCCCC3)=O)=CO2)[C@H]2CC[C@@H]1O2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 40
• Rotatable Bond Count: 13
• Complexity: 824
• Topological Polar Surface Area: 93.5
• XLogP3: 6.5